C.I. Disperse Red 19
Overview
Description
C.I. Disperse Red 19 (DR19) is a non-linear optical (NLO) dye with two hydroxyl (OH) groups . It can covalently connect with the base polymer and can be linked as a side chain group that provides thermal and photo stability to the polymeric unit .
Molecular Structure Analysis
The molecular structure of Disperse Red 19 is C16H18N4O4 . The absorption and fluorescence spectra of Disperse Red 19 have been recorded in ethanol at concentrations between 10 M and 10 M . The absorption spectrum shows two absorption peaks at 285 and 495 nm .Chemical Reactions Analysis
The absorption and fluorescence spectra of Disperse Red 19 have been recorded in ethanol at concentrations between 10 M and 10 M . The absorption spectrum shows two absorption peaks at 285 and 495 nm . Fluorescence spectra of the compound have shown two fluorescence peaks at 324 and 640 nm at different concentrations .Physical And Chemical Properties Analysis
Disperse Red 19 is a powder with a dye content of 97% . Its melting point is greater than 300 °C . It has a maximum wavelength (λmax) of 495 nm .Scientific Research Applications
Optical Applications: Laser Dyes and Photonics
Disperse Red 19 is utilized in the development of laser dyes due to its absorption and fluorescence properties. It exhibits two absorption peaks at 285 nm and 495 nm , which correspond to specific electronic transitions within the molecule . These characteristics make it suitable for photonics applications, where it can be used in devices that manipulate and transmit light.
Biological Probes: Fluorescence in Biological Research
The fluorescence spectra of Disperse Red 19, with peaks at 324 nm and 640 nm , are particularly useful in biological research . The compound can serve as a biological fluorescence probe, aiding in the visualization and study of cellular and molecular processes.
Non-Linear Optical Devices
The compound’s ability to absorb and emit light at various wavelengths makes it a candidate for use in non-linear optical devices . These devices have applications in optical switching, which is essential for modern telecommunications systems.
Environmental Science: Pollutant Removal
Research has been conducted on the use of organo-metal oxide nanocomposites with Disperse Red 19 for the removal of pollutants from water . This application is significant for environmental cleanup and sustainable water management.
Textile Industry: Waterless Dyeing Systems
In the textile industry, Disperse Red 19 is studied for its dyeing properties on polyester in low-pressure waterless dyeing systems . This method is more environmentally friendly, reducing water usage and pollution.
Material Science: Stable Film Formation
Disperse Red 19 can be bonded with polyurethane to form stable films. These films have potential applications in the fabrication of analog systems and could be used in various material science applications .
Optical Switching Devices
The compound is also used in the creation of NLO (Non-Linear Optical) polyester, which has potential applications in optical switching devices. These devices are crucial for the modulation and routing of light in optical networks .
Mechanism of Action
Target of Action
C.I. Disperse Red 19, also known as Disperse Red 19, is primarily used as a non-linear optical (NLO) dye . The primary targets of this compound are polymers, specifically those with hydroxyl (OH) groups . Disperse Red 19 can covalently connect with these base polymers, acting as a side chain group .
Mode of Action
The interaction of Disperse Red 19 with its targets involves the formation of covalent bonds with the hydroxyl groups present in the base polymer . This bonding process allows Disperse Red 19 to be linked as a side chain group, providing thermal and photo stability to the polymeric unit .
Biochemical Pathways
Various additives are added to the dye in different mass fractions to study the thermal stability and freeze–thaw stability of the ink .
Pharmacokinetics
Information on the pharmacokinetics of Disperse Red 19, including its Absorption, Distribution, Metabolism, and Excretion (ADME) properties, is currently limited. It’s known that the compound has a molecular weight of 33034 , which may influence its bioavailability and distribution.
Result of Action
The molecular and cellular effects of Disperse Red 19’s action primarily involve the enhancement of thermal and photo stability in polymers . By covalently connecting with the base polymer, Disperse Red 19 can improve the stability of the polymeric unit, making it more resistant to thermal and photo degradation .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Disperse Red 19. For instance, the stability of Disperse Red 19 in inkjet printing colour paste can be affected by the presence of various additives, as well as factors such as temperature and pH . Furthermore, the compound’s action can be influenced by the presence of other substances in the environment, such as ethylene glycol and glycerol .
Safety and Hazards
properties
IUPAC Name |
2-[N-(2-hydroxyethyl)-4-[(4-nitrophenyl)diazenyl]anilino]ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O4/c21-11-9-19(10-12-22)15-5-1-13(2-6-15)17-18-14-3-7-16(8-4-14)20(23)24/h1-8,21-22H,9-12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHDZRIQTRDZCMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N=NC2=CC=C(C=C2)[N+](=O)[O-])N(CCO)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7062613 | |
Record name | C.I. Disperse Red 19 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7062613 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
330.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
C.I. Disperse Red 19 | |
CAS RN |
2734-52-3 | |
Record name | Disperse Red 19 | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2734-52-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethanol, 2,2'-((4-(2-(4-nitrophenyl)diazenyl)phenyl)imino)bis- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002734523 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | C.I | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=364364 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethanol, 2,2'-[[4-[2-(4-nitrophenyl)diazenyl]phenyl]imino]bis- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | C.I. Disperse Red 19 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7062613 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2'-[[4-[(4-nitrophenyl)azo]phenyl]imino]bisethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.504 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.